Cas no 1010422-53-3 (3-Bromo-2-methyl-6-(trifluoromethyl)pyridine)

3-Bromo-2-methyl-6-(trifluoromethyl)pyridine structure
1010422-53-3 structure
Product Name:3-Bromo-2-methyl-6-(trifluoromethyl)pyridine
CAS No:1010422-53-3
MF:C7H5BrF3N
MW:240.020511388779
MDL:MFCD18255964
CID:820060
PubChem ID:70700828
Update Time:2024-11-04

3-Bromo-2-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methyl-6-(trifluoromethyl)pyridine
    • 0323AA
    • FCH1365351
    • ST2417515
    • AX8237466
    • Pyridine, 3-bromo-2-methyl-6-(trifluoromethyl)-
    • 1010422-53-3
    • MFCD18255964
    • SCHEMBL17119432
    • DS-15993
    • Y10126
    • AKOS016006931
    • DB-058555
    • VKKRFOKZVOJQNN-UHFFFAOYSA-N
    • CS-W021856
    • EN300-2915876
    • DTXSID40743621
    • SY113508
    • MDL: MFCD18255964
    • Inchi: 1S/C7H5BrF3N/c1-4-5(8)2-3-6(12-4)7(9,10)11/h2-3H,1H3
    • InChI Key: VKKRFOKZVOJQNN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(F)(F)F)=NC=1C

Computed Properties

  • Exact Mass: 238.95600
  • Monoisotopic Mass: 238.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.614
  • Boiling Point: 186.7 ºC
  • Flash Point: 66.7 ºC
  • PSA: 12.89000
  • LogP: 3.17130

3-Bromo-2-methyl-6-(trifluoromethyl)pyridine Pricemore >>

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